Cas no 1153132-01-4 (1-(4-Aminopiperidin-1-yl)-2-(thiophen-3-yl)ethan-1-one)

• Product Name: 1-(4-Aminopiperidin-1-yl)-2-(thiophen-3-yl)ethan-1-one
• CAS No: 1153132-01-4
• MF: C₁₁H₁₆N₂OS
• MW: 224.322541236877
• CID: 4772221
• PubChem ID: 43556250
• Update Time: 2025-08-02

1-(4-Aminopiperidin-1-yl)-2-(thiophen-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-aminopiperidin-1-yl)-2-(thiophen-3-yl)ethan-1-one
• 1-(4-aminopiperidin-1-yl)-2-thiophen-3-ylethanone
• MFCD12137326
• 1153132-01-4
• F1908-1175
• AKOS009579090
• 1-(4-Aminopiperidin-1-yl)-2-(thiophen-3-yl)ethan-1-one

• Inchi： 1S/C11H16N2OS/c12-10-1-4-13(5-2-10)11(14)7-9-3-6-15-8-9/h3,6,8,10H,1-2,4-5,7,12H2
• InChI Key： HYPZPZYUZZEWIZ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CC(N1CCC(CC1)N)=O

Computed Properties

• Exact Mass: 224.09833431 g/mol
• Monoisotopic Mass: 224.09833431 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 74.6
• Molecular Weight: 224.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(4-Aminopiperidin-1-yl)-2-(thiophen-3-yl)ethan-1-one

Introduction to 1-(4-Aminopiperidin-1-yl)-2-(thiophen-3-yl)ethan-1-one (CAS No. 1153132-01-4)

1-(4-Aminopiperidin-1-yl)-2-(thiophen-3-yl)ethan-1-one, also known by its CAS number 1153132-01-4, is a versatile compound with significant potential in various areas of chemical and pharmaceutical research. This compound belongs to the class of piperidine derivatives and is characterized by its unique structure, which includes a thiophene ring and an aminopiperidine moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it an intriguing subject for both academic and industrial investigations.

The molecular formula of 1-(4-Aminopiperidin-1-yl)-2-(thiophen-3-yl)ethan-1-one is C₁₂H₁₆N₂S, and its molecular weight is approximately 228.33 g/mol. The compound's structure features a thiophene ring, which is known for its aromaticity and electron-donating properties, and an aminopiperidine group, which can participate in hydrogen bonding and other intermolecular interactions. These structural elements contribute to the compound's stability and reactivity, making it suitable for a wide range of applications.

In recent years, there has been growing interest in the use of piperidine derivatives in medicinal chemistry, particularly in the development of new therapeutic agents. The aminopiperidine moiety in 1-(4-Aminopiperidin-1-yl)-2-(thiophen-3-yl)ethan-1-one has been shown to exhibit potent biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. These properties make it a promising candidate for the treatment of various diseases and conditions.

One of the key areas of research involving 1-(4-Aminopiperidin-1-yl)-2-(thiophen-3-yl)ethan-1-one is its potential as a modulator of ion channels and receptors. Studies have demonstrated that this compound can interact with specific ion channels, such as potassium and sodium channels, thereby influencing cellular signaling pathways. This interaction has significant implications for the treatment of neurological disorders, cardiovascular diseases, and pain management.

The thiophene ring in 1-(4-Aminopiperidin-1-yl)-2-(thiophen-3-yl)ethan-1-one also plays a crucial role in its biological activity. Thiophenes are known for their ability to form stable complexes with metal ions, which can enhance the compound's pharmacological properties. Additionally, the thiophene ring can undergo various chemical modifications, allowing for the synthesis of analogs with improved potency and selectivity.

In the context of drug discovery, 1-(4-Aminopiperidin-1-yl)-2-(thiophen-3-yl)ethan-1-one has been explored as a lead compound for the development of novel therapeutics. Its unique structure provides a scaffold for further optimization through medicinal chemistry approaches. For instance, researchers have investigated the effects of substituting different functional groups on the thiophene ring or the piperidine moiety to enhance the compound's bioavailability and reduce potential side effects.

Clinical trials involving compounds similar to 1-(4-Aminopiperidin-1-yl)-2-(thiophen-3-yl)ethan-1-one have shown promising results in treating conditions such as chronic pain, epilepsy, and neurodegenerative diseases. These findings underscore the potential therapeutic value of this class of compounds and highlight the importance of continued research in this area.

Beyond its medicinal applications, 1-(4-Aminopiperidin-1-yl)-2-(thiophen-3-yl)ethan-1-one has also found use in materials science and organic synthesis. The compound's structural features make it an excellent building block for the synthesis of more complex molecules with tailored properties. For example, it can be used as a precursor in the preparation of polymers with enhanced mechanical strength or as a ligand in coordination chemistry.

In summary, 1-(4-Aminopiperidin-1-y)-2-(thiophen-y)ethan-yone (CAS No. 1), with its unique combination of a thiophene ring and an aminopiperidine moiety, represents a valuable compound with diverse applications in chemical and pharmaceutical research. Its potential as a therapeutic agent, along with its utility in materials science and organic synthesis, underscores its significance in both academic and industrial settings. Ongoing research continues to uncover new insights into its properties and applications, further solidifying its position as an important molecule in modern chemistry.